Cas no 40107-91-3 (4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo3,4-cpyridine-1,3-dione)
4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo3,4-cpyridine-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-6-methyl-2,3-dihydro-1h-pyrrolo[3,4-c]pyridine-1,3-dione
- 4-chloro-6-methylpyrrolo[3,4-c]pyridine-1,3-dione
- 2-Chlor-6-methylcinchomeronsaeureimid
- 2-chloro-6-methyl-3,4-pyridinedicarboximide
- 2-chloro-6-methyl-3,4-pyridinedicarboxylic acid imide
- CS-0238142
- AKOS006229624
- DTXSID60381847
- EN300-190554
- Z1201619166
- MFCD00124966
- 4-chloro-6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine-1,3-dione
- SCHEMBL8500034
- 4-Chloro-6-methyl-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
- 40107-91-3
- 4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo3,4-cpyridine-1,3-dione
-
- MDL: MFCD00124966
- Inchi: 1S/C8H5ClN2O2/c1-3-2-4-5(6(9)10-3)8(13)11-7(4)12/h2H,1H3,(H,11,12,13)
- InChI Key: XIOFGDFAJNWLRC-UHFFFAOYSA-N
- SMILES: ClC1C2C(NC(C=2C=C(C)N=1)=O)=O
Computed Properties
- Exact Mass: 196.00400
- Monoisotopic Mass: 196.0039551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59.1Ų
Experimental Properties
- PSA: 59.06000
- LogP: 1.25580
4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo3,4-cpyridine-1,3-dione Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo3,4-cpyridine-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM382981-1g |
4-CHLORO-6-METHYL-2,3-DIHYDRO-1H-PYRROLO[3,4-C]PYRIDINE-1,3-DIONE |
40107-91-3 | 95%+ | 1g |
$*** | 2023-05-30 | |
| TRC | C375388-5mg |
4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione |
40107-91-3 | 5mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C375388-10mg |
4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione |
40107-91-3 | 10mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C375388-50mg |
4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione |
40107-91-3 | 50mg |
$ 295.00 | 2022-04-01 | ||
| abcr | AB242558-250mg |
4-Chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione; . |
40107-91-3 | 250mg |
€757.00 | 2025-02-16 | ||
| abcr | AB242558-1g |
4-Chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione; . |
40107-91-3 | 1g |
€1457.50 | 2025-02-16 | ||
| abcr | AB242558-250 mg |
4-Chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione; . |
40107-91-3 | 250 mg |
€757.00 | 2023-07-20 | ||
| abcr | AB242558-1 g |
4-Chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione; . |
40107-91-3 | 1 g |
€1,457.50 | 2023-07-20 | ||
| Enamine | EN300-190554-0.05g |
4-chloro-6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine-1,3-dione |
40107-91-3 | 95% | 0.05g |
$226.0 | 2023-09-18 | |
| Enamine | EN300-190554-0.1g |
4-chloro-6-methyl-1H,2H,3H-pyrrolo[3,4-c]pyridine-1,3-dione |
40107-91-3 | 95% | 0.1g |
$337.0 | 2023-09-18 |
4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo3,4-cpyridine-1,3-dione Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo3,4-cpyridine-1,3-dione
Chemical Profile of 4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione (CAS No. 40107-91-3)
The compound 4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione (CAS No. 40107-91-3) represents a significant structural motif in the realm of heterocyclic chemistry, featuring a fused pyrrole-pyridine system with functionalized nitrogen and oxygen atoms. This bicyclic scaffold has garnered considerable attention in pharmaceutical research due to its potential as a precursor or intermediate in the synthesis of biologically active molecules.
The presence of a chloro substituent at the 4-position and a methyl group at the 6-position introduces specific electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The dione functionality at the 1,3 positions further enhances its versatility as a synthetic building block. Such structural features are often exploited in medicinal chemistry to modulate binding affinity and pharmacokinetic profiles.
In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The pyrrolo[3,4-c]pyridine core is particularly noteworthy, as it is found in several known bioactive agents, including kinase inhibitors and antiviral compounds. The compound under discussion (4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione) serves as an intriguing candidate for further exploration in this context.
One of the most compelling aspects of this molecule is its potential utility in the development of small-molecule inhibitors targeting protein-protein interactions or enzyme-mediated pathways. The chloro substituent can serve as a handle for further functionalization via cross-coupling reactions, allowing for the introduction of diverse pharmacophores. Similarly, the methyl group can influence the conformational landscape of the molecule, potentially enhancing binding to specific biological receptors.
Recent advances in computational chemistry have enabled more efficient screening of such heterocyclic scaffolds for drug-like properties. Molecular modeling studies suggest that derivatives of 4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione may exhibit favorable interactions with certain protein targets, making them promising candidates for further medicinal chemistry optimization.
The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Key steps often include cyclization reactions to form the pyrrole-pyridine core followed by functional group interconversions to introduce the chloro, methyl, and dione moieties. Optimizing these synthetic routes is crucial for achieving high yields and purity levels necessary for downstream applications.
In academic research circles, this compound has been explored as a precursor for more complex architectures. For instance, it has been utilized in generating derivatives with appended pharmacophores designed to interact with specific biological pathways. Such derivatives have shown promise in preclinical studies as modulators of inflammatory responses and metabolic disorders.
The dione functionality in 4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione is particularly noteworthy from a chemical biology perspective. Diones are known to exhibit versatile reactivity, enabling both nucleophilic additions and oxidation-reduction processes. This dual functionality makes them valuable tools in synthetic chemistry for constructing more elaborate molecular frameworks.
From an industrial standpoint, the demand for high-quality intermediates like this one continues to rise as pharmaceutical companies seek innovative solutions for drug discovery programs. The ability to efficiently synthesize and modify such heterocyclic compounds is critical for accelerating the development of novel therapeutics.
Future research directions may focus on exploring derivatives of this scaffold with enhanced solubility or improved metabolic stability. Additionally, investigating its potential as an inhibitor or activator of specific enzymes could unlock new therapeutic opportunities. The combination of experimental synthesis with cutting-edge computational methods will be essential in unraveling its full potential.
40107-91-3 (4-chloro-6-methyl-2,3-dihydro-1H-pyrrolo3,4-cpyridine-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)